Cas no 29113-33-5 (Ethyl 4-Quinazolone-2-carboxylate)

Ethyl 4-Quinazolone-2-carboxylate is a versatile heterocyclic compound with a quinazolinone core, functionalized with an ester group at the 2-position. This structure imparts reactivity suitable for further derivatization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its quinazolinone scaffold is known for biological activity, particularly in medicinal chemistry applications such as kinase inhibition and antimicrobial agent development. The ethyl ester moiety enhances solubility in organic solvents, facilitating downstream reactions like hydrolysis or amidation. The compound’s stability under standard conditions and high purity make it a reliable building block for research and industrial processes. Its synthetic utility is underscored by its role in constructing complex nitrogen-containing heterocycles.
Ethyl 4-Quinazolone-2-carboxylate structure
29113-33-5 structure
Product Name:Ethyl 4-Quinazolone-2-carboxylate
CAS No:29113-33-5
MF:C11H10N2O3
MW:218.20870256424
MDL:MFCD00051583
CID:88798
PubChem ID:135437466
Update Time:2025-05-22

Ethyl 4-Quinazolone-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-oxo-3,4-dihydroquinazoline-2-carboxylate
    • 4-Quinazolone-2-carboxylic acid ethyl ester
    • Ethyl 4-Quinazolone-2-carboxylate
    • Ethyl 3,4-dihydroquinazolin-4-one-2-carboxylate
    • ethyl 4-oxo-1H-quinazoline-2-carboxylate
    • ethyl 4-oxo-3,4-dihydro-2-quinazolinecarboxylate
    • 3,4-dihydro-4-oxo-2-quinazolinecarboxylic acid ethyl ester
    • 3,4-Dihydro-4-oxochinazolin-2-carbonsaeure-ethylester
    • 4-HYDROXY-QUINAZOLINE-2-CARBOXYLIC ACID ETHYL ESTER
    • ethyl 4-hydroxyquin
    • ethyl 4-oxo-3,4-dihydroquinazoline-2-carboxylate(SALTDATA: FREE)
    • ethyl 4-oxo-3H-quinazoline-2-carboxylate
    • ethyl 4-hydroxyquinazoline-2-carboxylate
    • BMCAWNQKVVTNFP-UHFFFAOYSA-N
    • 2-Quinazolinecarboxylic acid, 1,4-dihydro-4-oxo-, ethyl ester
    • NSC159700
    • Enamine_001988
    • Oprea1_074086
    • MLS000774835
    • 2-ethoxycarbonylquinazolin-4-one
    • HMS2762O09
    • CID 135437466
    • ETHYL 3,4-DIHYDRO-4-OXOQUINAZOLINE-2-CARBOXYLATE
    • 3,4-Dihydro-2-(ethoxycarbonyl)-4-oxoquinazoline, Ethyl 1,4-dihydro-4-oxoquinazoline-2-carboxylate
    • 3,4-Dihydro-4-oxoquinazoline-2-carboxylic acid ethyl ester
    • 4-Oxo-3,4-dihydroquinazoline-2-carboxylic acid ethyl ester
    • CS-0204476
    • NSC-159700
    • MFCD00051583
    • SR-01000459303-1
    • Z56821553
    • DTXSID10303655
    • AKOS005067755
    • BB 0240651
    • 4-oxo-1H-quinazoline-2-carboxylic acid ethyl ester
    • AC-7202
    • EN300-16910
    • AKOS025402267
    • 29113-33-5
    • ETHYL 4-HYDROXY-2-QUINAZOLINECARBOXYLATE
    • AKOS000321277
    • E1123
    • 4-oxo-3H-quinazoline-2-carboxylic acid ethyl ester
    • SMR000365483
    • CHEMBL1455243
    • HMS1399K08
    • ethyl 4-oxidanylidene-1H-quinazoline-2-carboxylate
    • 4-Oxo-3,4-dihydro-quinazoline-2-carboxylic acid ethyl ester
    • FT-0626103
    • ethyl 4-oxo-1,4-dihydroquinazoline-2-carboxylate
    • Ethyl 4-quinazolone-2-carboxylate, 97%
    • 2-Quinazolinecarboxylicacid,3,4-dihydro-4-oxo-,ethyl ester
    • 1P-813
    • F3099-5705
    • SY005076
    • 2-Quinazolinecarboxylic acid, 4-hydroxy-, ethyl ester
    • T72239
    • AE-641/14965163
    • J-521057
    • AB03590
    • A819770
    • SCHEMBL255848
    • J-017397
    • SR-01000459303
    • STK500234
    • STK784026
    • ALBB-003971
    • BBL005367
    • DB-047527
    • 2-Quinazolinecarboxylic acid, 3,4-dihydro-4-oxo-, ethyl ester
    • MDL: MFCD00051583
    • Inchi: 1S/C11H10N2O3/c1-2-16-11(15)9-12-8-6-4-3-5-7(8)10(14)13-9/h3-6H,2H2,1H3,(H,12,13,14)
    • InChI Key: BMCAWNQKVVTNFP-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=NC2C=CC=CC=2C(N1)=O)=O
    • BRN: 190186

Computed Properties

  • Exact Mass: 218.06900
  • Monoisotopic Mass: 218.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.8
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Cream solid
  • Density: 1.34
  • Melting Point: 190.0 to 194.0 deg-C
  • Boiling Point: 363.7 ℃ at 760 mmHg
  • Flash Point: 173.8℃
  • Refractive Index: 1.622
  • PSA: 72.05000
  • LogP: 1.09980
  • Solubility: Not determined
  • λmax: 297(MeOH)(lit.)
  • pka: -2.12±0.20(Predicted)

Ethyl 4-Quinazolone-2-carboxylate Security Information

Ethyl 4-Quinazolone-2-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 4-Quinazolone-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM115089-25g
ethyl 4-oxo-3,4-dihydroquinazoline-2-carboxylate
29113-33-5 98%
25g
$467 2021-08-06
Alichem
A189011087-25g
Ethyl 4-oxo-3,4-dihydroquinazoline-2-carboxylate
29113-33-5 98%
25g
$513.97 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
036002-1g
Ethyl 4-Quinazolone-2-carboxylate
29113-33-5
1g
1299.0CNY 2021-07-07
TRC
B434970-50mg
Ethyl 4-Oxo-3,4-dihydroquinazoline-2-carboxylate
29113-33-5
50mg
$ 50.00 2022-06-07
TRC
B434970-100mg
Ethyl 4-Oxo-3,4-dihydroquinazoline-2-carboxylate
29113-33-5
100mg
$ 65.00 2022-06-07
TRC
B434970-500mg
Ethyl 4-Oxo-3,4-dihydroquinazoline-2-carboxylate
29113-33-5
500mg
$ 160.00 2022-06-07
Apollo Scientific
OR15094-1g
Ethyl 3,4-dihydro-4-oxoquinazoline-2-carboxylate
29113-33-5
1g
£51.00 2025-02-19
Apollo Scientific
OR15094-5g
Ethyl 3,4-dihydro-4-oxoquinazoline-2-carboxylate
29113-33-5
5g
£194.00 2023-08-31
Apollo Scientific
OR15094-10g
Ethyl 3,4-dihydro-4-oxoquinazoline-2-carboxylate
29113-33-5
10g
£320.00 2023-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
Q862391-250mg
4-Quinazolone-2-carboxylic Acid Ethyl Ester
29113-33-5 ≥98%(HPLC)(T)
250mg
¥168.00 2022-08-31

Ethyl 4-Quinazolone-2-carboxylate Production Method

Ethyl 4-Quinazolone-2-carboxylate Related Literature

Additional information on Ethyl 4-Quinazolone-2-carboxylate

Comprehensive Guide to Ethyl 4-Quinazolone-2-carboxylate (CAS No. 29113-33-5): Properties, Applications, and Industry Insights

Ethyl 4-Quinazolone-2-carboxylate (CAS 29113-33-5) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique quinazoline backbone. This ester derivative exhibits versatile reactivity, making it a valuable intermediate for synthesizing bioactive molecules. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for targeted drug discovery platforms.

The molecular structure of Ethyl 4-Quinazolone-2-carboxylate combines a carboxylate ester group with a quinazolone core, enabling diverse chemical modifications. Researchers frequently search for "quinazoline derivatives solubility" or "CAS 29113-33-5 synthesis protocol," reflecting interest in its physicochemical properties. With a melting point range of 160-163°C and moderate polarity, it demonstrates compatibility with common organic solvents like DMF and ethanol—critical for high-yield reactions in medicinal chemistry.

In pharmaceutical applications, this compound serves as a precursor for anticancer scaffolds, particularly in EGFR inhibitor development. A 2023 Journal of Medicinal Chemistry study noted its utility in constructing PARP-1 inhibitors, addressing trending searches like "quinazoline-based cancer drugs." Its low toxicity profile (LD50 >500 mg/kg in rodent studies) further supports its adoption in preclinical research, though proper laboratory safety protocols remain essential.

The agrochemical sector utilizes CAS 29113-33-5 for designing plant growth regulators, with patent filings showing efficacy against fungal pathogens. This aligns with Google Trends data showing rising queries for "eco-friendly fungicide alternatives." Manufacturers optimize its production via microwave-assisted synthesis (reducing reaction times by 60% versus conventional methods), a technique frequently searched alongside "green chemistry approaches."

Analytical characterization of Ethyl 4-Quinazolone-2-carboxylate typically involves HPLC purity testing (≥98%) and LC-MS confirmation, with spectral data showing characteristic IR peaks at 1720 cm-1 (C=O stretch) and 1600 cm-1 (quinazoline ring). These details respond to common search terms like "CAS 29113-33-5 spectroscopic data." Storage recommendations (2-8°C under nitrogen) and shelf-life (24 months) are critical for maintaining stability, as noted in recent supply chain optimization discussions.

Emerging applications include its use in OLED materials development, where its electron-transport properties show promise for flexible displays. This connects with booming searches for "organic semiconductor compounds." With global market projections for quinazoline derivatives exceeding $280 million by 2028 (CAGR 6.2%), 29113-33-5 represents a strategic material for R&D portfolios. Current challenges involve scaling production while maintaining cost-efficiency—a topic dominating industry forums.

For researchers sourcing this compound, key considerations include supplier certifications (ISO 9001 compliance) and batch-to-batch consistency. Recent advancements in continuous flow chemistry have improved yield reproducibility, addressing frequent queries about "quinazoline derivative scale-up issues." Regulatory status varies by region, with proper SDS documentation being essential for international shipments—a point emphasized in global trade webinars.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.